Cas no 727704-59-8 (EN300-06959)

• Product Name: EN300-06959
• CAS No: 727704-59-8
• MF: C₁₉H₂₀N₂OS₂
• MW: 356.504901885986
• CID: 3106245
• PubChem ID: 3825025
• Update Time: 2025-07-17

EN300-06959 Chemical and Physical Properties

Names and Identifiers

• EN300-06959
• UPCMLD0ENAT0519-3436:001
• 3-(3,4-dimethylphenyl)-7-methyl-2-sulfanylidene-5,6,7,8-tetrahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• CS-0348485
• Z55854793
• 3-(3,4-Dimethylphenyl)-2-mercapto-7-methyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3h)-one
• 4-(3,4-dimethylphenyl)-11-methyl-5-sulfanyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one
• 3-(3,4-dimethylphenyl)-2-mercapto-7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
• 727704-59-8
• 4-(3,4-Dimethylphenyl)-11-methyl-5-sulfanyl-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one
• AKOS005198892

• Inchi： 1S/C19H20N2OS2/c1-10-4-7-14-15(8-10)24-17-16(14)18(22)21(19(23)20-17)13-6-5-11(2)12(3)9-13/h5-6,9-10H,4,7-8H2,1-3H3,(H,20,23)
• InChI Key： VCMLSHHRQPBPNL-UHFFFAOYSA-N
• SMILES： S1C2=C(C(N(C3C=CC(C)=C(C)C=3)C(N2)=S)=O)C2=C1CC(C)CC2

Computed Properties

• Exact Mass: 356.10170561Da
• Monoisotopic Mass: 356.10170561Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 92.7Ų

Additional information on EN300-06959

Comprehensive Overview of EN300-06959 (CAS No. 727704-59-8): Properties, Applications, and Industry Relevance

In the rapidly evolving landscape of specialty chemicals, EN300-06959 (CAS No. 727704-59-8) has emerged as a compound of significant interest across multiple industries. This high-performance material is increasingly sought after for its unique physicochemical properties, which make it suitable for applications ranging from advanced material science to precision manufacturing. As sustainability and efficiency become paramount concerns for researchers and engineers, understanding the capabilities of EN300-06959 becomes essential for innovation-driven sectors.

The molecular structure of CAS No. 727704-59-8 contributes to its exceptional thermal stability and chemical resistance, properties that are frequently queried in technical databases and AI-driven research tools. Recent patent filings indicate growing utilization in high-temperature coatings and composite materials, addressing common industry challenges such as material degradation under extreme conditions. These applications align with current market trends emphasizing durable material solutions and energy-efficient production methods.

Analytical studies of EN300-06959 reveal impressive performance metrics that respond to frequent search queries regarding material compatibility and processing parameters. The compound demonstrates excellent miscibility with various polymer matrices while maintaining low volatility – a combination that answers the industry's need for safer handling procedures without compromising performance. These characteristics position 727704-59-8 as a viable alternative to traditional materials in applications demanding both safety and reliability.

From a commercial perspective, the supply chain dynamics of EN300-06959 reflect broader market shifts toward specialty chemical localization. Procurement specialists often search for information about global suppliers of 727704-59-8 and quality certification standards, indicating the compound's integration into international quality management systems. The current production capacity meets demand from sectors including advanced electronics, industrial adhesives, and protective coatings, with quality control protocols ensuring batch-to-batch consistency.

Technical literature highlights the environmental profile of CAS No. 727704-59-8 as particularly relevant to contemporary green chemistry initiatives. Lifecycle assessment data available through regulatory databases shows favorable biodegradation characteristics compared to conventional alternatives. This environmental advantage, combined with its technical performance, makes EN300-06959 a frequent subject in research papers addressing eco-friendly material development and circular economy solutions.

Innovation potential surrounding EN300-06959 continues to expand, with recent studies exploring its utility in nanomaterial composites and smart coating technologies. These cutting-edge applications respond to frequent technical queries about next-generation material additives and surface modification techniques. Research institutions and corporate R&D departments are actively filing patents that leverage the unique properties of 727704-59-8 in novel configurations, indicating strong future growth potential.

Quality assurance protocols for EN300-06959 have become increasingly sophisticated, addressing common industry concerns about material traceability and analytical testing methods. Advanced characterization techniques including HPLC-MS analysis and spectroscopic verification ensure compliance with international material standards. These quality control measures directly respond to procurement specialists' frequent searches for certified EN300-06959 suppliers and material safety documentation.

The commercial adoption curve for CAS No. 727704-59-8 shows accelerating growth across geographic markets, particularly in regions emphasizing advanced manufacturing capabilities. Market intelligence reports track increasing inquiries about EN300-06959 pricing trends and application case studies, reflecting its transition from experimental material to industrial staple. This trajectory suggests expanding utilization in both established and emerging technology sectors over the coming decade.

From a regulatory standpoint, EN300-06959 maintains compliance with major international chemical inventories, a factor frequently searched by compliance officers evaluating global material approvals. The compound's registration status under REACH, TSCA, and other regulatory frameworks ensures its availability for industrial use while meeting contemporary chemical safety standards. This regulatory clarity supports confident adoption across multinational supply chains.

Future research directions for 727704-59-8 appear focused on unlocking additional functionality through molecular modification and formulation optimization. Scientific literature reveals active investigation into derivative compounds that maintain the core benefits of EN300-06959 while addressing specific application challenges. These developments promise to expand the compound's utility in demanding environments where material performance boundaries are constantly being redefined.